Cas no 139503-74-5 (Octanoic acid, 7-cyano-)

Octanoic acid, 7-cyano- structure
Octanoic acid, 7-cyano- structure
Product Name:Octanoic acid, 7-cyano-
CAS No:139503-74-5
MF:C9H15NO2
MW:169.220902681351
CID:1272751
Update Time:2024-08-04

Octanoic acid, 7-cyano- Chemical and Physical Properties

Names and Identifiers

    • Octanoic acid, 7-cyano-
    • Inchi: 1S/C9H15NO2/c1-8(7-10)5-3-2-4-6-9(11)12/h8H,2-6H2,1H3,(H,11,12)
    • InChI Key: PIEJYLBGEXCEPO-UHFFFAOYSA-N
    • SMILES: C(O)(=O)CCCCCC(C#N)C

Computed Properties

  • Exact Mass: 169.11035

Experimental Properties

  • Density: 1.022±0.06 g/cm3(Predicted)
  • Boiling Point: 337.0±25.0 °C(Predicted)
  • PSA: 61.09
  • pka: 4.76±0.10(Predicted)
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